Cas no 1214333-86-4 (4-(2-Fluoro-3-methoxyphenyl)pyridine)

• Product Name: 4-(2-Fluoro-3-methoxyphenyl)pyridine
• CAS No: 1214333-86-4
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4960851
• PubChem ID: 46315472
• Update Time: 2025-06-12

4-(2-Fluoro-3-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-3-methoxyphenyl)pyridine
• 4-(2-Fluoro-3-methoxyphenyl)pyridine

• Inchi： 1S/C12H10FNO/c1-15-11-4-2-3-10(12(11)13)9-5-7-14-8-6-9/h2-8H,1H3
• InChI Key： BPJXGOXEQAOBNG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CN=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 4-(2-Fluoro-3-methoxyphenyl)pyridine

Comprehensive Overview of 4-(2-Fluoro-3-methoxyphenyl)pyridine (CAS No. 1214333-86-4): Properties, Applications, and Industry Insights

4-(2-Fluoro-3-methoxyphenyl)pyridine (CAS 1214333-86-4) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The molecule combines a pyridine ring with a 2-fluoro-3-methoxyphenyl moiety, offering versatile reactivity and potential applications. Its CAS number 1214333-86-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in drug discovery and agrochemical development. Researchers highlight 4-(2-Fluoro-3-methoxyphenyl)pyridine as a key intermediate for synthesizing bioactive molecules, particularly in kinase inhibitors and CNS-targeting compounds. Its meta-substituted fluoro and methoxy groups enhance electronic properties, making it valuable for optimizing drug solubility and binding affinity—a topic frequently searched in AI-driven drug design platforms.

The compound’s thermal stability and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) align with trends in green chemistry and sustainable synthesis. Industry forums often discuss its utility in high-throughput screening libraries, reflecting broader interest in fragment-based drug discovery. Analytical techniques like HPLC-MS and NMR are routinely employed to validate purity, a detail emphasized in quality control protocols for CAS 1214333-86-4.

Beyond pharmaceuticals, 4-(2-Fluoro-3-methoxyphenyl)pyridine finds niche applications in organic electronics, where its electron-withdrawing characteristics improve charge transport in OLED materials. This dual applicability resonates with searches for multifunctional chemical building blocks, a trending topic in material science communities. Regulatory filings confirm its compliance with major chemical inventories (e.g., TSCA, REACH), addressing frequent queries about global compliance status.

Ongoing research explores derivatization strategies to expand its utility, such as introducing biodegradable linkers for prodrug systems—a hotspot in precision medicine discussions. The compound’s logP and pKa values (predicted via computational modeling) are often cited in ADMET studies, underscoring its relevance in preclinical workflows. As innovation accelerates, 1214333-86-4 remains a focal point for interdisciplinary collaboration.

In summary, 4-(2-Fluoro-3-methoxyphenyl)pyridine exemplifies the convergence of synthetic versatility and functional adaptability. Its CAS registry (1214333-86-4) anchors its identity in scientific literature, while its applications reflect cutting-edge priorities in life sciences and advanced materials. For researchers navigating structure-activity relationships or molecular design, this compound offers a compelling case study in modern chemical innovation.